BENGHE Foundational & Exploratory

Check Availability & Pricing

Literature Review of Phenylalanine Derivatives:
The Case of (R)-Phe-A110/B319

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-Phe-A110/B319

Cat. No.: B15560694

A comprehensive search of publicly available scientific literature and chemical databases for
the specific phenylalanine derivative "(R)-Phe-A110/B319" did not yield any direct results. This
suggests that "(R)-Phe-A110/B319" may be a proprietary compound name, an internal
research code not yet disclosed in public literature, a very recent discovery that has not been
published, or a potential misnomer.

While a detailed analysis of "(R)-Phe-A110/B319" is not possible due to the absence of specific
data, a broader review of phenylalanine derivatives provides context for the potential
significance and application of such a compound in drug discovery and development.
Phenylalanine and its derivatives are a crucial class of molecules in medicinal chemistry,
valued for their role as building blocks for peptides and small-molecule drugs.[1][2]

The Role of Phenylalanine Derivatives in Drug
Development

Phenylalanine is an essential amino acid that serves as a precursor for several key
neurotransmitters, including dopamine and norepinephrine.[3][4] Its rigid structure is often
exploited by medicinal chemists to design molecules that can interact with specific biological
targets. Modifications to the phenylalanine scaffold can enhance properties such as binding
affinity, metabolic stability, and bioavailability.[1][5]

Researchers utilize various strategies to modify the basic phenylalanine structure for
therapeutic purposes:
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e Halogenation: The introduction of halogen atoms, such as fluorine or bromine, onto the
phenyl ring is a common strategy.[1][6][7] Fluorinated phenylalanine derivatives, for example,
are used to improve the biophysical and chemical properties of bioactive molecules.[7] An
example is the use of fluorinated derivatives in the development of positron emission
tomography (PET) imaging agents for tumor detection.[7]

o Acetylation: The addition of an acetyl group can influence a compound's solubility and
bioavailability, making acetylated phenylalanine derivatives versatile molecules for synthetic
chemists.[6]

e [3-Phenylalanine Derivatives (3-PAD): These derivatives, where the amino group is attached
to the second carbon from the carboxyl group, offer greater stability than their natural a-
amino acid counterparts.[2] They are of significant interest as components of drugs and as
starting materials for synthesizing key compounds in various therapeutic areas, including
oncology and Alzheimer's disease.[2]

General Synthetic Approaches and Applications

The synthesis of phenylalanine derivatives is a well-established field, with numerous methods
available to create a diverse range of structures.[2] These compounds have been successfully
incorporated into a variety of therapeutic agents. For instance, B-phenylalanine derivatives
have been utilized in the synthesis of antiviral and anticancer agents.[2] Other derivatives, such
as Boronophenylalanine (BPA), are used in neutron capture therapy.[3]

Conclusion

While the specific compound (R)-Phe-A110/B319 remains elusive in the current body of
scientific literature, the extensive research into other phenylalanine derivatives underscores the
potential importance of this class of molecules. Innovations in the synthesis and application of
these compounds continue to drive the development of new therapeutics.[2][6]

Further investigation into "(R)-Phe-A110/B319" would require access to proprietary information
or future publications that disclose its structure, synthesis, and biological activity. Without this
information, a detailed technical guide with quantitative data, experimental protocols, and
signaling pathway diagrams cannot be constructed.
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Should information on a specific, publicly documented phenylalanine derivative be of interest, a
similar in-depth analysis could be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Synthesis and interest in medicinal chemistry of B-phenylalanine derivatives (3-PAD): an
update (2010-2022) - PMC [pmc.ncbi.nim.nih.gov]

o 3. Phenylalanine - Wikipedia [en.wikipedia.org]

e 4. Phenylalanine as substrate for tyrosine hydroxylase in bovine adrenal chromaffin cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. chemimpex.com [chemimpex.com]
e 6. nbinno.com [nbinno.com]

e 7.BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-
journals.org]

 To cite this document: BenchChem. [Literature Review of Phenylalanine Derivatives: The
Case of (R)-Phe-A110/B319]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560694+#literature-review-of-phenylalanine-
derivatives-like-r-phe-al110-b319]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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